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Introduction
Thulium(III) sulfide (Tm₂S₃) is a rare-earth sesquisulfide that is gaining attention for its unique

semiconducting, thermoelectric, and optoelectronic properties.[1] As a phosphor material, the

luminescence of thulium sulfide is primarily derived from the electronic transitions within the 4f

shell of the trivalent thulium ion (Tm³⁺). These ions provide distinct, sharp emission lines,

particularly in the blue and near-infrared (NIR) regions, making Tm³⁺-doped materials highly

suitable for a range of optoelectronic applications.[1][2] This document provides a detailed

overview of the properties of thulium-activated sulfide phosphors, experimental protocols for

their synthesis and characterization, and their applications in modern optoelectronics.

The Tm³⁺ ion is notable for its favorable energy level structure, which allows for efficient

upconversion and downconversion processes.[2][3] When incorporated into a sulfide host

lattice, the material's properties can be tailored for specific uses, including high-resolution

displays, solid-state lighting, and specialized sensors.[1][4]

Luminescent Properties and Mechanisms
The characteristic luminescence of thulium-doped phosphors originates from the intra-

configurational 4f-4f electronic transitions of the Tm³⁺ ion. These transitions are relatively

insensitive to the host lattice but can be influenced by the crystal field environment.

2.1 Electronic Transitions and Emission Spectra
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The Tm³⁺ ion has several key emissive states, primarily the ¹D₂, ¹G₄, and ³H₄ levels.[3]

Blue Emission: A prominent blue light emission is generated by the ¹G₄ → ³H₆ transition

(around 475 nm) and the ¹D₂ → ³F₄ transition (around 450 nm).[5][6] This blue emission is

critical for applications in full-color displays and as a component in white light-emitting diodes

(LEDs).[7]

Near-Infrared (NIR) Emission: Significant emissions also occur in the NIR region, such as

the ³H₄ → ³H₆ transition at approximately 800 nm.[6] These NIR emissions are valuable for

applications in bio-imaging, telecommunications, and military technologies.[7][8]

2.2 Energy Transfer Mechanisms

Upconversion and downconversion (quantum cutting) are two important energy transfer

processes in thulium-based phosphors.

Upconversion (UC): This process involves the absorption of two or more lower-energy

photons (typically in the NIR) to produce the emission of a single higher-energy photon (e.g.,

visible light). In Tm³⁺, sequential energy transfer or excited-state absorption can populate the

higher energy levels, leading to blue or UV emissions from NIR excitation.[3][8] This is

particularly useful for NIR-to-visible light converters and biological imaging probes.[9]

Downconversion (Quantum Cutting): This mechanism involves the absorption of a single

high-energy photon (e.g., VUV) resulting in the emission of two or more lower-energy

photons. For thulium, a process known as cross-relaxation energy transfer (CRET) can

enable a quantum yield greater than 1, where one absorbed VUV photon can lead to the

emission of two blue photons.[5] However, this process is highly dependent on the Tm³⁺

concentration, as higher concentrations can also lead to quenching effects.[5]

Below is a diagram illustrating the key energy levels and transitions for the Tm³⁺ ion.
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Caption: Energy level diagram for the Tm³⁺ ion showing key absorption and emission

pathways.

Quantitative Data Summary
The luminescent properties of Tm³⁺ are highly dependent on the host material and dopant

concentration. The following table summarizes key quantitative data reported for thulium-doped

phosphors in various host materials.
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Host
Material

Tm³⁺
Conc. (%)

Excitatio
n λ (nm)

Emission
λ (nm)

Transitio
n

Decay
Lifetime
(µs)

Referenc
e

KY₃F₁₀ 5 355 449 ¹D₂ → ³F₄ 20 [5]

KY₃F₁₀ 10 355 449 ¹D₂ → ³F₄ 6 [5]

KY₃F₁₀ 20 355 449 ¹D₂ → ³F₄ 1.5 [5]

KY₃F₁₀ 30 355 449 ¹D₂ → ³F₄ 0.4 [5]

BaCl₂
Not

specified
350 440 ¹D₂ → ³F₄

Not

specified
[5]

BaCl₂
Not

specified
350 465 ¹G₄ → ³H₆

Not

specified
[5]

BaCl₂
Not

specified
350 810 ³H₄ → ³H₆

Not

specified
[5]

NaYF₄ 1.75 1150 475 ¹G₄ → ³H₆
Not

specified
[8][9]

NaYF₄ 1.75
1064 /

1208
808 ³H₄ → ³H₆

Not

specified
[8]

SnS₂
Not

specified
532

~690-730

(13700-

14500

cm⁻¹)

³F₂,₃ → ³H₆
Not

specified
[10]

SnS₂
Not

specified
532

~787-833

(12000-

12700

cm⁻¹)

³H₄ → ³H₆
Not

specified
[10]

Silica Fibre
Not

specified

Not

specified

Not

specified

³H₄

fluorescenc

e

14.2 - 58 [11]
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Note: Data for pure Thulium Sulfide (Tm₂S₃) is limited; the table reflects properties of the Tm³⁺

ion in various hosts to provide a comparative baseline.

Applications in Optoelectronics
Thulium sulfide's luminescent properties make it a candidate for several advanced

optoelectronic applications.

High-Definition Displays and LEDs: The strong blue emission from Tm³⁺ is essential for

creating the blue pixels in high-definition displays like OLEDs, enhancing color accuracy and

brightness.[7] It can also be used in phosphor-converted LEDs (pc-LEDs) for solid-state

lighting.[1]

Laser Technology: Thulium-doped materials, particularly in glass or crystal hosts like YAG,

are used to create solid-state lasers that emit in the infrared spectrum.[7][12] These lasers

are employed in medical surgery, industrial cutting and welding, and military

communications.[7][12]

Sensors and Detectors: The specific emission wavelengths of thulium can be exploited for

developing optical sensors.[1] For instance, Tm³⁺-doped gallium lanthanum sulfide glass

shows fluorescence that overlaps with the absorption of carbon monoxide, making it a

potential material for gas-sensing applications.[4]

Anti-Counterfeiting: The property of Tm³⁺ ions to emit a strong blue light under UV excitation

is utilized in security features, such as those found in Euro banknotes, to prevent

counterfeiting.[12]

Experimental Protocols
This section provides generalized protocols for the synthesis and characterization of thulium-

doped sulfide phosphors. These protocols are intended as a starting point and may require

optimization based on specific host materials and desired properties.

5.1 Protocol 1: Solid-State Synthesis of Thulium-Doped Sulfide Phosphor

This method is a conventional and widely used technique for preparing polycrystalline

phosphor powders.
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Materials & Equipment:

High-purity precursors (e.g., Y₂O₃, SrCO₃, Al₂O₃ as host precursors).

Thulium(III) oxide (Tm₂O₃) as the activator source.

Sulfur powder (S) or Hydrogen Sulfide (H₂S) gas as the sulfurizing agent.

Flux agent (e.g., Na₂CO₃, LiF) to promote crystal growth (optional).

Alumina or quartz crucibles.

High-temperature tube furnace with gas flow control.

Agate mortar and pestle.

Procedure:

Precursor Preparation: Stoichiometrically calculate and weigh the required amounts of the

host precursors and the Tm₂O₃ dopant.

Mixing: Thoroughly mix and grind the powders in an agate mortar and pestle for at least 30

minutes to ensure a homogeneous mixture.

Sulfurization and Firing:

Place the mixed powder in an alumina crucible.

Position the crucible in the center of a tube furnace.

Heat the sample under a controlled atmosphere. A common approach is to use a flow of a

reducing gas containing sulfur, such as H₂S, or to heat the mixture in the presence of

excess sulfur powder in a sealed or semi-sealed environment.

The firing temperature and duration are critical and depend on the host material, typically

ranging from 800°C to 1450°C for several hours (e.g., 4-12 hours).[5]

Cooling and Post-Processing:
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After firing, allow the furnace to cool down to room temperature naturally.

Gently grind the resulting phosphor product into a fine powder.

Wash the powder with appropriate solvents (e.g., deionized water, ethanol) to remove any

unreacted precursors or flux, followed by drying in an oven at a low temperature (e.g., 80-

120°C).[13]

5.2 Protocol 2: Characterization of Phosphor Material

1. Structural and Morphological Analysis:

X-ray Diffraction (XRD): Confirm the crystal structure and phase purity of the synthesized

phosphor. Identify any secondary phases or impurities.

Scanning Electron Microscopy (SEM): Investigate the particle size, morphology, and degree

of agglomeration of the phosphor powder. Energy Dispersive X-ray Spectroscopy (EDX) can

be used for elemental analysis to confirm the presence and distribution of thulium.[14]

2. Optical Properties Analysis:

Photoluminescence (PL) Spectroscopy:

Measure the excitation and emission spectra to determine the optimal excitation

wavelengths and characteristic emission peaks.

Use a suitable excitation source (e.g., Xenon lamp, laser diode) and a monochromator

coupled with a detector (e.g., PMT) to analyze the emitted light.

Luminescence Decay Lifetime:

Measure the decay kinetics of the phosphor's emission to understand the energy transfer

dynamics.

Use a pulsed light source (e.g., pulsed laser, flash lamp) for excitation and record the

luminescence intensity as a function of time after the excitation pulse. The decay curve

can be fitted to an exponential function to determine the lifetime.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://patents.google.com/patent/EP2216295B1/en
https://www.researchgate.net/publication/395386152_Spectroscopic_properties_of_thulium-doped_tin_disulfide_synthesized_under_high_pressure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantum Yield (QY) Measurement:

Quantify the efficiency of the phosphor by measuring the ratio of emitted photons to

absorbed photons.

This is typically performed using an integrating sphere setup to capture all emitted light.

The general workflow for synthesis and characterization is depicted below.
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Caption: General experimental workflow for phosphor synthesis and characterization.
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Conclusion
Thulium sulfide and thulium-doped sulfide materials represent a promising class of phosphors

for optoelectronic applications. Their strong blue and NIR emissions, coupled with the potential

for efficient upconversion and downconversion, make them suitable for next-generation

displays, solid-state lighting, and advanced sensors. While challenges remain in optimizing

synthesis protocols to achieve high quantum efficiency and stability, particularly for pure Tm₂S₃,

ongoing research into host-dopant interactions and material processing will continue to unlock

the full potential of these versatile materials. The protocols and data presented in this note

serve as a foundational guide for researchers and professionals working in this exciting field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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